Cas no 1261632-01-2 (5-Hydroxyquinoline-8-carbaldehyde)

• Product Name: 5-Hydroxyquinoline-8-carbaldehyde
• CAS No: 1261632-01-2
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 5698115
• PubChem ID: 137154268
• Update Time: 2025-05-19

5-Hydroxyquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1276724
• 1261632-01-2
• 5-HYDROXYQUINOLINE-8-CARBALDEHYDE
• 8-Quinolinecarboxaldehyde, 5-hydroxy-
• 5-Hydroxyquinoline-8-carbaldehyde

• Inchi： 1S/C10H7NO2/c12-6-7-3-4-9(13)8-2-1-5-11-10(7)8/h1-6,13H
• InChI Key： GPFAHISMTHUNHV-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=O)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 383.1±22.0 °C(Predicted)
• pka: 5.80±0.40(Predicted)

Additional information on 5-Hydroxyquinoline-8-carbaldehyde

5-Hydroxyquinoline-8-carbaldehyde: A Comprehensive Overview

5-Hydroxyquinoline-8-carbaldehyde (CAS No. 1261632-01-2) is a fascinating compound with a unique chemical structure that has garnered significant attention in recent years. This compound, also referred to as 8-formyl-5-hydroxyquinoline, belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities and applications in various fields, including pharmacology, material science, and organic synthesis.

The molecular structure of 5-Hydroxyquinoline-8-carbaldehyde consists of a quinoline ring system with a hydroxyl group at the 5-position and an aldehyde group at the 8-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a versatile ligand.

One of the most promising areas of research involving 5-Hydroxyquinoline-8-carbaldehyde is its application in drug discovery. The compound has been investigated for its potential as an anti-cancer agent, particularly in targeting specific signaling pathways involved in tumor progression. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its role in inhibiting key enzymes or receptors associated with cancer metastasis.

In addition to its therapeutic potential, 5-Hydroxyquinoline-8-carbaldehyde has also been explored for its role in organic electronics. Researchers have found that this compound can serve as a building block for constructing π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices. The aldehyde group at the 8-position facilitates the formation of conjugated networks, enhancing the electronic properties of the resulting materials.

The synthesis of 5-Hydroxyquinoline-8-carbaldehyde has been optimized through various methodologies over the years. One common approach involves the oxidation of 5-hydroxyquinoline using oxidizing agents such as KMnO4 or CrO3 under controlled conditions. Recent advancements have focused on developing environmentally friendly and efficient synthesis routes, such as using microwave-assisted oxidation or enzymatic catalysis, to minimize waste and improve yields.

From an analytical standpoint, 5-Hydroxyquinoline-8-carbaldehyde has been extensively studied using modern spectroscopic techniques. For example, nuclear magnetic resonance (NMR) spectroscopy has been employed to confirm the regiochemistry of the substituents on the quinoline ring. Similarly, mass spectrometry (MS) has provided insights into the fragmentation patterns of this compound under different conditions, aiding in its identification and characterization.

Another intriguing aspect of 5-Hydroxyquinoline-8-carbaldehyde is its role in chiral recognition and asymmetric catalysis. The hydroxyl group at the 5-position introduces chirality into the molecule, making it a potential candidate for enantioselective reactions. Recent research has explored its use as a chiral ligand in transition-metal-catalyzed reactions, demonstrating high enantioselectivity in certain transformations.

In terms of environmental applications, 5-Hydroxyquinoline-8-carbaldehyde has shown promise as a biosensor component for detecting heavy metal ions such as mercury(II) and lead(II). The aldehyde group at the 8-position can form stable complexes with these ions, enabling sensitive and selective detection methods that are critical for environmental monitoring.

Looking ahead, 5-Hydroxyquinoline-8-carbaldehyde is expected to play an increasingly important role in interdisciplinary research. Its unique combination of structural features makes it an ideal candidate for exploring novel chemical reactions and materials with tailored properties. As research continues to uncover new applications and mechanisms involving this compound, it is likely to become an essential tool in both academic and industrial settings.

In conclusion, 5-Hydroxyquinoline-8-carbaldehyde (CAS No. 1261632-01-2) is a multifaceted compound with remarkable versatility across various scientific domains. Its structural characteristics not only make it a valuable building block for advanced materials but also position it as a promising candidate for therapeutic interventions and environmental solutions. As ongoing studies shed more light on its properties and potential applications, this compound is poised to make significant contributions to modern chemistry and beyond.